Cas no 4726-85-6 (beta-Alanine amide)

beta-Alanine amide structure
beta-Alanine amide structure
Product Name:beta-Alanine amide
CAS No:4726-85-6
Molecular Formula:C3H8N2O
Molecular Weight:88.1084
MDL:MFCD00038161
CID:331423
PubChem ID:192802

beta-Alanine amide Properties

Names and Identifiers

    • 3-Aminopropanamide
    • beta-alanine amide
    • C3H8N2O
    • Propanamide, 3-amino-
    • 3-amino-propanamide
    • 3-AMINO-PROPIONAMIDE
    • 3-amino-propylamide
    • A-alaninamide
    • beta-alaninamide
    • beta-alaninamide(SALTDATA: HCl)
    • Propanamide,3-amino
    • 3-Aminopropionamide
    • H-betaAla-NH2
    • beta-Ala-NH2
    • RSDOASZYYCOXIB-UHFFFAOYSA-N
    • SY101590
    • BB 0259489
    • C19779
    • AMY6958
    • N-(2-METHYL-6-BENZOOXAZOLYL)-N-1,5-NAPHTHYRIDIN-4-YLUREA
    • CHEBI:55360
    • CHEMBL1229081
    • Q27124258
    • 4726-85-6
    • AB01001889-01
    • DTXSID10197076
    • A853041
    • AC6190
    • SB37274
    • AS-56998
    • AKOS000147978
    • MFCD00038161
    • DTXCID20119567
    • MDL: MFCD00038161
    • InChIKey: RSDOASZYYCOXIB-UHFFFAOYSA-N
    • Inchi: 1S/C3H8N2O/c4-2-1-3(5)6/h1-2,4H2,(H2,5,6)
    • SMILES: O=C(C([H])([H])C([H])([H])N([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 88.06370
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 88.063662883g/mol
  • Heavy Atom Count: 6
  • Complexity: 52.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.9
  • Topological Polar Surface Area: 69.1

Experimental Properties

  • LogP: 0.22110
  • PSA: 69.11000

beta-Alanine amide Security Information

beta-Alanine amide Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

beta-Alanine amide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JEM-5g
3-Aminopropanamide
4726-85-6 ≥95%
5g
$1389.00
A2B Chem LLC
AB64318-1g
3-Aminopropanamide
4726-85-6 95%
1g
$423.00 2024-04-20
Aaron
AR003JMY-1g
3-Aminopropanamide
4726-85-6 95%
1g
$368.00
abcr
AB357468-1 g
beta-Alanine amide, 95%; .
4726-85-6 95%
1g
€642.40
Chemenu
CM184023-5g
3-Amino-propionamide
4726-85-6 95%
5g
$503 2024-07-16
Enamine
EN300-42830-0.05g
3-aminopropanamide
4726-85-6 95%
0.05g
$239.0
eNovation Chemicals LLC
D696563-1g
3-Aminopropanamide
4726-85-6 95%
1g
$325 2022-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R0847-25g
3-Amino-propionamide
4726-85-6 97%
25g
508.83CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536266-1g
3-Aminopropanamide
4726-85-6 98%
1g
¥8428.00

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